Cas no 1805079-60-0 (4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine
• CAS No: 1805079-60-0
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867297
• Update Time: 2025-05-20

4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-4-2-3(8)5(6(9)10)7(11-4)12(13)14/h2,6H,1H3
• InChI Key： GSZKSKYYRWOSGE-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1C(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Additional information on 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine

Introduction to 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine (CAS No. 1805079-60-0)

4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine, identified by the chemical abstracts service number 1805079-60-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic nitro compound features a pyridine core substituted with a chloro group at the 4-position, a difluoromethyl group at the 3-position, and a methoxy group at the 6-position, further functionalized by a nitro group at the 2-position. The unique arrangement of these substituents imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural configuration of 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine contributes to its reactivity and potential applications. The nitro group, being electron-withdrawing, influences the electronic distribution across the ring, while the chloro and methoxy groups introduce further modularity for chemical transformations. The presence of the difluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. These attributes have positioned this compound as a key building block in the synthesis of biologically active molecules.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have highlighted the potential of 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine as a precursor in developing novel therapeutic agents. For instance, researchers have explored its utility in generating kinase inhibitors, where the nitro and chloro substituents facilitate selective binding to target proteins. Additionally, the compound has been investigated for its role in designing antimicrobial agents, leveraging its ability to disrupt bacterial cell wall synthesis.

The difluoromethyl moiety, in particular, has garnered attention for its ability to improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation. This feature is especially relevant in the development of small-molecule drugs that require prolonged circulation and sustained efficacy. Recent publications have demonstrated successful applications of 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine in generating lead compounds for central nervous system (CNS) disorders. The compound’s ability to cross the blood-brain barrier has been attributed to its optimized lipophilicity profile.

Advances in computational chemistry have further enhanced the utility of 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in rational drug design. By integrating quantum mechanical calculations with experimental data, researchers can predict binding affinities and optimize modifications for improved potency. These computational approaches have been instrumental in streamlining synthetic pathways and reducing experimental trial-and-error.

The agrochemical sector has also benefited from the versatility of 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine. Its structural motifs are frequently incorporated into herbicides and pesticides due to their ability to interfere with essential enzymatic pathways in weeds and pests. Innovations in green chemistry have encouraged modifications that minimize environmental impact while maintaining efficacy. For example, recent research has focused on developing derivatives with reduced toxicity profiles, aligning with global sustainability goals.

Synthetic methodologies for 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine continue to evolve, driven by demands for efficiency and scalability. Multi-step syntheses involving palladium-catalyzed cross-coupling reactions have enabled precise functionalization of the pyridine core. Additionally, flow chemistry techniques have been employed to enhance reaction control and yield consistency. These advancements not only accelerate drug discovery but also contribute to cost-effective production processes.

The safety profile of 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine is another critical consideration in its application. While no compound is entirely without risk, rigorous toxicological assessments have been conducted to evaluate potential hazards associated with its use. These studies have informed handling protocols and regulatory compliance requirements, ensuring safe laboratory practices and industrial applications. Continuous monitoring and updated guidelines further mitigate risks associated with prolonged exposure.

Future directions for research on 4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine include exploring novel derivatives with enhanced therapeutic potential. By systematically modifying substituent positions or introducing new functional groups, scientists aim to uncover additional biological activities beyond current applications. Collaborative efforts between academia and industry are fostering innovation pipelines that translate laboratory findings into market-ready solutions.

In conclusion,4-Chloro-3-(difluoromethyl)-6-methoxy-2-nitropyridine (CAS No. 1805079-60-0) stands as a versatile intermediate with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications, from drug development to sustainable agriculture. As research progresses, this compound will continue to play a pivotal role in advancing scientific understanding and technological innovation.